Cas no 1189757-60-5 (6-Oxo-5-(trifluoromethyl)-1,6-dihydropyridine-3-carboxylic Acid)

• Product Name: 6-Oxo-5-(trifluoromethyl)-1,6-dihydropyridine-3-carboxylic Acid
• CAS No: 1189757-60-5
• MF: C₇H₄F₃NO₃
• MW: 207.106772422791
• MDL: MFCD25372928
• CID: 2125606
• PubChem ID: 59608154
• Update Time: 2025-06-10

6-Oxo-5-(trifluoromethyl)-1,6-dihydropyridine-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 6-oxo-5-(trifluoromethyl)-1,6-dihydropyridine-3-carboxylic acid
• 6-HYDROXY-5-(TRIFLUOROMETHYL)NICOTINIC ACID
• XGJIFZUSYVVJCZ-UHFFFAOYSA-N
• 6-oxo-5-(trifluoromethyl)-1H-pyridine-3-carboxylic acid
• DB-296637
• SCHEMBL2705196
• XGJIFZUSYVVJCZ-UHFFFAOYSA-M
• MFCD24499844
• SCHEMBL14332902
• 6-Oxo-5-(trifluoromethyl)-1,6-dihydropyridine-3-carboxylicacid
• 1189757-60-5
• EN300-202950
• Z2895197984
• AS-42363
• AKOS027332495
• 6-Oxo-5-(trifluoromethyl)-1,6-dihydropyridine-3-carboxylic Acid

• MDL： MFCD25372928
• Inchi： 1S/C7H4F3NO3/c8-7(9,10)4-1-3(6(13)14)2-11-5(4)12/h1-2H,(H,11,12)(H,13,14)
• InChI Key： XGJIFZUSYVVJCZ-UHFFFAOYSA-N
• SMILES： FC(C1C(NC=C(C(=O)O)C=1)=O)(F)F

Computed Properties

• Exact Mass: 207.01432748g/mol
• Monoisotopic Mass: 207.01432748g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.4
• XLogP3: 0.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 6-Oxo-5-(trifluoromethyl)-1,6-dihydropyridine-3-carboxylic Acid

Introduction to 6-Oxo-5-(trifluoromethyl)-1,6-dihydropyridine-3-carboxylic Acid (CAS No. 1189757-60-5)

6-Oxo-5-(trifluoromethyl)-1,6-dihydropyridine-3-carboxylic Acid, identified by its CAS number 1189757-60-5, is a significant compound in the field of pharmaceutical chemistry. This heterocyclic molecule features a pyridine core with a trifluoromethyl group at the 5-position and a carboxylic acid moiety at the 3-position. The presence of these functional groups imparts unique chemical and biological properties, making it a valuable intermediate in the synthesis of various pharmacologically active agents.

The dihydropyridine scaffold is well-known for its role in medicinal chemistry, particularly in the development of calcium channel blockers and other therapeutic compounds. The structural modification introduced by the trifluoromethyl group enhances the lipophilicity and metabolic stability of the molecule, which is a critical factor in drug design. Furthermore, the carboxylic acid functionality provides a site for further derivatization, allowing for the creation of more complex derivatives with tailored biological activities.

In recent years, there has been growing interest in 6-Oxo-5-(trifluoromethyl)-1,6-dihydropyridine-3-carboxylic Acid due to its potential applications in the development of novel therapeutic agents. Research has highlighted its utility as a building block in the synthesis of inhibitors targeting various biological pathways. For instance, studies have demonstrated its role in creating compounds that modulate enzyme activity and receptor binding, which could lead to advancements in treating conditions such as cardiovascular diseases and inflammation.

One of the most compelling aspects of this compound is its versatility in synthetic chemistry. The pyridine ring serves as a versatile platform for further functionalization, enabling chemists to design molecules with specific pharmacological profiles. The trifluoromethyl group, in particular, has been extensively studied for its ability to improve pharmacokinetic properties such as bioavailability and resistance to metabolic degradation. This has made 6-Oxo-5-(trifluoromethyl)-1,6-dihydropyridine-3-carboxylic Acid a preferred choice for medicinal chemists seeking to develop next-generation drugs.

Recent advancements in computational chemistry have also contributed to a deeper understanding of the molecular interactions involving this compound. Molecular modeling studies have revealed insights into how modifications at different positions of the pyridine ring can influence binding affinity and selectivity. These findings are particularly relevant for designing drugs that target specific enzymes or receptors with high precision, minimizing side effects and improving therapeutic efficacy.

The pharmaceutical industry has taken note of these developments and is actively exploring derivatives of 6-Oxo-5-(trifluoromethyl)-1,6-dihydropyridine-3-carboxylic Acid for various therapeutic applications. For example, researchers are investigating its potential use in developing antiviral agents by leveraging its ability to interact with viral proteases and other essential targets. Additionally, its structural features make it a promising candidate for designing anti-inflammatory drugs that modulate immune responses without causing significant systemic side effects.

Another area of interest is the use of this compound in oncology research. Preliminary studies suggest that derivatives of 6-Oxo-5-(trifluoromethyl)-1,6-dihydropyridine-3-carboxylic Acid can inhibit key enzymes involved in cancer cell proliferation and survival. By targeting these pathways, such compounds may offer new therapeutic strategies for combating various types of cancer. Furthermore, the trifluoromethyl group's ability to enhance binding interactions with biological targets makes it an attractive feature for designing highly potent anticancer agents.

The synthetic methodologies for preparing 6-Oxo-5-(trifluoromethyl)-1,6-dihydropyridine-3-carboxylic Acid have also seen significant advancements. Modern synthetic techniques allow for efficient and scalable production of this compound, making it more accessible for research and commercial applications. These methods often involve catalytic processes that minimize waste and improve yield, aligning with the growing emphasis on sustainable chemistry practices.

In conclusion,6-Oxo-5-(trifluoromethyl)-1,6-dihydropyridine-3-carboxylic Acid (CAS No. 1189757-60-5) represents a fascinating compound with broad applications in pharmaceutical research and drug development. Its unique structural features and versatile chemical properties make it a valuable tool for medicinal chemists seeking to design innovative therapeutic agents. As research continues to uncover new possibilities for this compound, 6-Oxo-5-(trifluoromethyl)-1,6-dihydropyridine-3-carboxylic Acid is poised to play an increasingly important role in addressing some of the most pressing challenges in modern medicine.